2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide

• Molecular Formula: C21H28N2O6S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 2-(N-(3,4-dimethoxyphenyl)sulfonylanilino)-N-(3-ethoxypropyl)acetamide
• InChI: InChI=1S/C21H28N2O6S/c1-4-29-14-8-13-22-21(24)16-23(17-9-6-5-7-10-17)30(25,26)18-11-12-19(27-2)20(15-18)28-3/h5-7,9-12,15H,4,8,13-14,16H2,1-3H3,(H,22,24)
• InChI Key: QEXHRNKXQDQWHD-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)CN(C1=CC=CC=C1)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide, also known as DASPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DASPA belongs to the class of sulfonamide compounds and is widely used in various biochemical and physiological studies.

Mechanism of Action

The exact mechanism of action of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide is not yet fully understood. However, it has been suggested that 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide inhibits the activity of enzymes such as carbonic anhydrase and metalloproteinases, which are involved in various physiological processes. This inhibition leads to a decrease in the activity of these enzymes, thereby reducing inflammation and tumor growth.
Biochemical and Physiological Effects:
2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide has been shown to exhibit various biochemical and physiological effects. It has been demonstrated to exhibit anti-inflammatory properties by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide has also been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide is its relatively simple synthesis process, which makes it easily accessible for laboratory experiments. Additionally, 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide exhibits a broad spectrum of biological activities, making it a versatile compound for various scientific studies. However, one of the limitations of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide is its potential toxicity, which needs to be carefully monitored in laboratory experiments.

Future Directions

For the use of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide in scientific research include the development of new drugs based on its structure, the study of its mechanism of action in more detail, and the exploration of its use in combination with other drugs for the treatment of diseases such as cancer.

Synthesis Methods

The synthesis of 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide involves the reaction of 3,4-dimethoxybenzenesulfonyl chloride with aniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N-(3-ethoxypropyl)acetamide to yield 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide. The synthesis process is relatively simple and can be carried out in a laboratory setting with ease.

Scientific Research Applications

2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide has been extensively used in scientific research due to its potential therapeutic applications. It has been shown to exhibit antibacterial, antifungal, and antitumor properties, making it a promising candidate for the development of new drugs. 2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(3-ethoxypropyl)acetamide has also been used in the study of various physiological processes such as inflammation, apoptosis, and angiogenesis.